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Compound of Interest

Compound Name: (1S)-(-)-Camphanic acid amide

CAS No.: 54200-37-2

Cat. No.: B1630565

Get Quote

Executive Summary & Commercial Reality
Subject: (1S)-(-)-Camphanic Acid Amide (and its precursors). Primary Application: Chiral

resolution of racemic amines and determination of enantiomeric excess (ee).

Critical Distinction: In the context of commercial availability for drug development, "(1S)-(-)-
Camphanic acid amide" typically refers to the class of diastereomeric amides synthesized in

situ by reacting a target amine with (1S)-(-)-Camphanic chloride.[1]

While the primary amide (Camphanic acid-NH₂) can be synthesized, it is not a standard catalog

reagent. The commercially relevant entities are the Acid and the Chloride.[2] This guide

focuses on the procurement of these precursors and the technical protocols to generate the

amide derivatives required for chiral resolution.
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Compound CAS Number Commercial Status Role

(1S)-(-)-Camphanic

Acid
13429-83-9 Widely Available Stable Precursor

(1S)-(-)-Camphanic

Chloride
39637-74-6 Widely Available Active Reagent

(1S)-(-)-Camphanic

Amide (Primary)
N/A (Rare) Custom Synthesis

Intermediate/Byprodu

ct

Camphanic Amide

Derivatives
Various In Situ Generated

Target Analyte

(Resolved)

Supply Chain & Procurement
For immediate experimental needs, researchers should procure (1S)-(-)-Camphanic Chloride.

[1] If long-term stability is a concern, procure the Acid and synthesize the chloride fresh (see

Protocol A).

Major Global Suppliers (Verified)
The following vendors are validated sources for high-purity (>98%) precursors.
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Supplier Product Name
Catalog / SKU
Examples

Purity Region

Sigma-Aldrich

(Merck)

(1S)-(-)-

Camphanic

chloride

226173 98% Global

Thermo Scientific

(Alfa Aesar)

(1S)-(-)-

Camphanic

chloride

L14063 /

10616622
98% Global

TCI Chemicals

(1S)-(-)-

Camphanic

Chloride

C1376 >98% Asia/Global

Enamine
(1S)-(-)-

Camphanic acid
Custom Blocks 95%+ Europe/US

Santa Cruz

Biotech

(1S)-(-)-

Camphanic acid
sc-237682 99% US/Global

Procurement Note: The chloride is moisture sensitive. Ensure suppliers ship under inert

atmosphere or sealed with desiccant. Upon receipt, store at 2–8°C under nitrogen/argon.

Technical Core: Mechanism of Action
The utility of Camphanic acid derivatives lies in their rigid bicyclic structure. When the

enantiomerically pure (1S)-(-)-Camphanic chloride reacts with a racemic amine, it forms two

diastereomeric amides.

Enantiomers (Target): Identical physical properties (hard to separate).

Diastereomers (Product): Different physical properties (NMR shifts, solubility, HPLC

retention).

Reaction Workflow
The following diagram illustrates the transformation from commercial reagent to resolved

analyte.
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Figure 1: Synthesis and application workflow of Camphanic Acid derivatives. The chloride is the

pivot point for generating separable diastereomers.

Experimental Protocols
These protocols are designed for high reproducibility in a drug discovery setting.

Protocol A: Synthesis of (1S)-(-)-Camphanic Chloride
Use this if commercial chloride stocks are degraded or unavailable.[1]

Reagents:

(1S)-(-)-Camphanic acid (10 mmol)[1][3]

Thionyl chloride (SOCl₂) (50 mmol, excess)

Dry Toluene (optional solvent)[1]

Method:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser topped with a CaCl₂ drying tube (or N₂ line).

Addition: Add (1S)-(-)-Camphanic acid (2.0 g) to the flask. Add Thionyl chloride (5-10 mL)

carefully.[1]
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Reflux: Heat the mixture to reflux (approx. 80°C) for 2–3 hours. Evolution of HCl and SO₂

gas indicates reaction progress.

Workup: Once the solution is clear, cool to room temperature.

Evaporation: Remove excess thionyl chloride under reduced pressure (rotary evaporator).

Use a toluene azeotrope (2x 10 mL) to remove trace SOCl₂.

Product: The residue is (1S)-(-)-Camphanic chloride (off-white solid).[1] It can be used

directly or recrystallized from hexane/petroleum ether if high purity is required [1].

Protocol B: Derivatization of Amines (General SOP)
Standard procedure for resolving chiral amines.

Reagents:

Target Amine (1.0 eq)[1]

(1S)-(-)-Camphanic Chloride (1.1 – 1.2 eq)[1]

Triethylamine (TEA) or Pyridine (2.0 eq)[1]

Dichloromethane (DCM), Anhydrous

Method:

Dissolution: Dissolve the amine (0.5 mmol) and TEA (1.0 mmol) in anhydrous DCM (5 mL) in

a dried vial.

Cooling: Cool the solution to 0°C (ice bath).

Addition: Add (1S)-(-)-Camphanic chloride (0.55 mmol) slowly (solid or dissolved in minimal

DCM).

Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by TLC

(disappearance of amine).

Quench: Add water (2 mL) to quench excess chloride.
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Extraction: Wash the organic layer with 1M HCl (to remove unreacted amine/TEA), then sat.

NaHCO₃, then Brine.

Drying: Dry over Na₂SO₄, filter, and concentrate.

Analysis: The resulting crude is a mixture of diastereomeric amides ready for HPLC or NMR

analysis.

Analytical Validation
To confirm the formation of the amide and the separation of diastereomers, use the following

markers.

1H NMR Spectroscopy
The rigid camphanic framework induces significant magnetic anisotropy. Look for distinct

chemical shift differences (

) in the proton signals of the amine moiety between the two diastereomers.

Key Region: The methyl groups of the camphanoyl moiety (approx. 0.8 – 1.1 ppm) often split

into distinct sets for the (S,R) and (S,S) diastereomers.

Shift Difference:

of 0.05 – 0.2 ppm is common, allowing for integration and calculation of diastereomeric
excess (de) [2].

HPLC Separation
Diastereomeric amides are separable on achiral stationary phases (e.g., C18 or Silica), which

is a significant cost advantage over using Chiral columns.

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water or Methanol/Water gradients.

Resolution: Baseline separation is typically achieved due to the distinct 3D shapes of the

diastereomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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